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Compound of Interest

Compound Name: Reactive Green 19

Cat. No.: B12281969 Get Quote

A Technical Guide to the Health and Safety of
Reactive Green 19 Powder
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for

handling Reactive Green 19 powder (CAS No. 61931-49-5). The information is compiled to

assist researchers, scientists, and drug development professionals in establishing safe

laboratory and manufacturing practices.

Chemical and Physical Properties
Reactive Green 19, also known as C.I. Reactive Green 19, is a dark blue to green powder.[1]

[2] It is an azo dye, characterized by the presence of one or more azo groups (-N=N-).[3] Its

chemical formula is C40H23Cl2N15Na6O19S6, with a molecular weight of 1418.94 g/mol .[1]

[3] The solubility of Reactive Green 19 in water is 65 g/L at 50°C.[1][2]

Hazard Identification and Classification
Reactive Green 19 is considered a hazardous substance according to OSHA 29 CFR

1910.1200.[4] The primary hazards associated with this compound are respiratory

sensitization, eye irritation, and the potential for dust explosion.
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Respiratory Sensitization: There is evidence that inhaling Reactive Green 19 dust is likely to

cause a sensitization reaction in some individuals.[4] Occupational exposure to reactive dyes

can lead to respiratory tract irritation and may result in occupational asthma.[4][5]

Eye Irritation: The substance is irritating to the eyes.[1][6]

Skin Contact: While not considered a primary skin irritant, prolonged contact may cause

sensitization.[6]

Ingestion: Ingestion may lead to gastric disturbances.[5]

Chronic Effects: Repeated exposure to high concentrations of dust may cause respiratory

hypersensitivity.[5]

Physical Hazards: As a fine powder, it can form explosive dust clouds in the air.[4][7]

Toxicological Profile
The toxicological data for Reactive Green 19 is limited. However, available information and

studies on similar reactive dyes provide insight into its potential effects.

Acute Toxicity
Limited acute toxicological data for Reactive Green 19 has been identified in literature

searches.[4]

Irritation and Sensitization
Eye Irritation: Classified as irritating to the eyes.[1][6]

Skin Irritation: Unlikely to be a skin irritant.[6]

Respiratory and Skin Sensitization: There is evidence that inhalation may cause

sensitization.[4] People with chronic respiratory problems should not work with reactive

dyestuff powders.[5] If symptoms like chest tightness or asthma occur after handling, medical

consultation is necessary.[5]

Cytotoxicity and Genotoxicity
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A study evaluating the in vitro effects of Reactive Green 19 on immortalized human

keratinocyte (HaCaT) and hepatic (HepaRG) cell lines found no genotoxic effects.[8][9]

However, another study indicated that Reactive Green 19 can cause DNA damage in human

skin models.[10] Concentration-dependent cytotoxicity was observed in both HaCaT and

HepaRG cells.[8][9]

Table 1: Summary of Toxicological Data

Endpoint Species Route Result Reference(s)

Acute Oral

Toxicity
Rat Oral

LD50 > 2000

mg/kg
[6]

Rat Oral
LD50 > 5000

mg/kg
[11]

Eye Irritation - - Irritating to eyes [1][6]

Skin Irritation Rabbit Dermal Not an irritant [11]

Mutagenicity - In Vitro
No mutagenic

effects reported
[11]

Genotoxicity

Human Cell

Lines (HaCaT,

HepaRG)

In Vitro Not detected [8][9]

DNA Damage
Human Skin

Models
In Vitro

Causes DNA

damage
[10]

Cytotoxicity

Human Cell

Lines (HaCaT,

HepaRG)

In Vitro

Concentration-

dependent

cytotoxicity

observed

[8][9]

Occupational Exposure Limits
Specific Occupational Exposure Limits (OELs), such as OSHA Permissible Exposure Limits

(PELs) or ACGIH Threshold Limit Values (TLVs), have not been established for Reactive
Green 19. However, for nuisance dust, the following general limits apply:
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Table 2: General Occupational Exposure Limits for Dust

Organization Limit Type
Value (Total
Inhalable Dust)

Value
(Respirable
Dust)

Reference(s)

General

Recommendatio

n

8-hr TWA 10 mg/m³ 5 mg/m³ [6]

TWA: Time-Weighted Average

It is crucial to keep personal exposure below these recommended levels.[6]

Health and Safety Considerations
Engineering Controls

Ventilation: Use in a well-ventilated area is essential.[4] Local exhaust ventilation should be

employed to control dust generation at the source.[11]

Containment: For procedures that may generate significant dust, use of a glove box or other

containment device is recommended.[12] Powder handling equipment may require explosion

venting.[4]

Personal Protective Equipment (PPE)
Eye Protection: Safety glasses with side-shields or chemical goggles are mandatory.[4][11]

Skin Protection: Wear impervious gloves (e.g., light-weight rubber gloves) and protective

clothing to prevent skin contact.[4][11]

Respiratory Protection: A NIOSH-certified particulate respirator should be worn when

handling the powder.[4][6] In situations with high or unknown exposure levels, a full-face

pressure-demand self-contained breathing apparatus (SCBA) may be necessary.[4]

Safe Handling Procedures
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Limit all unnecessary personal contact with the powder.[4]

Avoid generating dust. Use dry clean-up procedures for spills.[4]

Do not eat, drink, or smoke in areas where Reactive Green 19 is handled.[4][11]

Wash hands thoroughly with soap and water after handling.[4]

Store in a cool, dry, well-ventilated area in tightly sealed, clearly labeled containers.[4][6]

Keep away from strong oxidizing agents, as ignition may result.[4]

Grounding and bonding should be used for equipment to prevent electrostatic charge build-

up.[4]

First Aid Measures
Inhalation: If dust is inhaled, move the individual to fresh air. If irritation or discomfort

persists, seek medical attention.[4]

Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,

keeping eyelids open. Seek medical attention if pain persists.[4][6]

Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with

running water and soap. If irritation occurs, seek medical attention.[4]

Ingestion: Give a glass of water. First aid is not generally required, but if in doubt, contact a

Poison Information Center or a doctor.[4]

Experimental Protocols
Detailed methodologies for key toxicological assessments are outlined in internationally

recognized guidelines. Below are summaries of relevant OECD test guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
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This method is used to determine the acute oral toxicity of a substance. The test proceeds in a

stepwise manner with a group of animals (typically female rats) being dosed at a defined level.

The outcome of this step determines the next dose level. Observations are made for at least 14

days and include mortality and clinical signs of toxicity. This method allows for classification of

the substance into a toxicity category.

Acute Dermal Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion. A single

dose of the test substance is applied to a small area of the skin of an animal (usually an albino

rabbit) for a period of 4 hours. The skin is then observed for signs of erythema (redness) and

edema (swelling) at specified intervals for up to 14 days.[11]

Acute Eye Irritation/Corrosion (OECD 405)
This guideline is for assessing the potential of a substance to cause eye irritation or corrosion.

A single dose of the substance is applied to the conjunctival sac of one eye of an animal

(typically an albino rabbit).[2] The eye is then examined for lesions of the cornea, iris, and

conjunctiva at specific intervals.[2] The duration of observation is sufficient to evaluate the

reversibility of any effects.[2]

Skin Sensitization - Local Lymph Node Assay (LLNA;
OECD 429)
The LLNA is a method for identifying potential skin sensitizers. It is based on the principle that

sensitizers induce lymphocyte proliferation in the lymph nodes draining the application site. The

test substance is applied to the ears of mice for three consecutive days. On day six, the

animals are euthanized, and the auricular lymph nodes are excised. The proliferation of

lymphocytes is measured, often by the incorporation of 3H-methyl thymidine. A stimulation

index (SI) of three or greater is considered a positive result for sensitization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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